Cas no 2168405-39-6 (1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane)

1-(Bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane is a highly functionalized bicyclic compound featuring both bromomethyl and fluoro substituents on a strained [1.1.1]pentane scaffold. Its unique structure makes it a valuable intermediate in medicinal chemistry and materials science, particularly for the synthesis of bioisosteres and rigid spacers. The bromomethyl group offers reactivity for further functionalization via nucleophilic substitution or cross-coupling reactions, while the fluorine atom enhances metabolic stability and binding affinity in drug design. The bicyclo[1.1.1]pentane core provides steric constraint, enabling the exploration of three-dimensional chemical space. This compound is particularly useful in the development of novel pharmaceuticals and agrochemicals.
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane structure
2168405-39-6 structure
Product Name:1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
CAS No:2168405-39-6
MF:C6H8BrF
MW:179.030124664307
MDL:MFCD31705866
CID:4711218
PubChem ID:135392819
Update Time:2025-10-06

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3-fluorobicyclo[1.1.1]pentane
    • 1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
    • MFCD31705866
    • CS-0172780
    • PS-20710
    • P21082
    • SB40942
    • 2168405-39-6
    • SY324235
    • MDL： MFCD31705866
    • Inchi： 1S/C6H8BrF/c7-4-5-1-6(8,2-5)3-5/h1-4H2
    • InChI Key： LREJOZOABGRTBC-UHFFFAOYSA-N
    • SMILES： BrCC12CC(C1)(C2)F

Computed Properties

  • Exact Mass: 177.97934g/mol
  • Monoisotopic Mass: 177.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 1.9

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM326488-100mg
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 0.85
100mg
 $970 2021-08-18
Chemenu
CM326488-250mg
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 0.85
250mg
 $1455 2021-08-18
Chemenu
CM326488-1g
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 0.85
1g
 $2425 2021-08-18
Chemenu
CM326488-5g
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 0.85
5g
 $7275 2021-08-18
eNovation Chemicals LLC
D630613-100mg
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 88%
100mg
 $750 2024-07-21
eNovation Chemicals LLC
D630613-250MG
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 88%
250mg
 $1205 2024-07-21
eNovation Chemicals LLC
D630613-500MG
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 88%
500mg
 $2005 2024-07-21
eNovation Chemicals LLC
D630613-1G
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 88%
1g
 $3010 2024-07-21
eNovation Chemicals LLC
D630613-5G
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 88%
5g
 $7855 2023-09-03
Chemenu
CM326488-500mg
1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
 2168405-39-6 95%+
500mg
 $*** 2023-03-29

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2168405-39-6)1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
Order Number:A1079467
Stock Status:in Stock
Quantity:500mg/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:07
Price ($):2065.0/6087.0
Email:sales@amadischem.com

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Related Literature

2168405-39-6 (1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2168405-39-6)1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
A1079467
Purity:99%/99%
Quantity:500mg/5g
Price ($):2065.0/6087.0
Email